Cas no 923366-18-1 (4-butoxy-N-(furan-2-yl)methyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzamide)

4-Butoxy-N-(furan-2-yl)methyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzamide is a synthetic benzamide derivative featuring a furan-2-ylmethyl and a 6-methanesulfonylbenzothiazol-2-yl substituent on the nitrogen atom. This compound exhibits potential as an intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The presence of the methanesulfonyl group enhances electrophilic reactivity, while the furan and benzothiazole moieties contribute to π-stacking interactions, improving binding affinity in biological systems. Its structural complexity allows for selective functionalization, making it valuable for structure-activity relationship studies. The compound is typically characterized by HPLC, NMR, and mass spectrometry to ensure purity and structural integrity.
4-butoxy-N-(furan-2-yl)methyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzamide structure
923366-18-1 structure
Product Name:4-butoxy-N-(furan-2-yl)methyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzamide
CAS No:923366-18-1
MF:C24H24N2O5S2
MW:484.587763786316
CID:5448917
Update Time:2025-11-06

4-butoxy-N-(furan-2-yl)methyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-butoxy-N-(furan-2-ylmethyl)-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)benzamide
    • 4-butoxy-N-(furan-2-yl)methyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzamide
    • Inchi: 1S/C24H24N2O5S2/c1-3-4-13-30-18-9-7-17(8-10-18)23(27)26(16-19-6-5-14-31-19)24-25-21-12-11-20(33(2,28)29)15-22(21)32-24/h5-12,14-15H,3-4,13,16H2,1-2H3
    • InChI Key: FJWDYQKALRBITA-UHFFFAOYSA-N
    • SMILES: C(N(CC1=CC=CO1)C1=NC2=CC=C(S(C)(=O)=O)C=C2S1)(=O)C1=CC=C(OCCCC)C=C1

4-butoxy-N-(furan-2-yl)methyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzamide Pricemore >>

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Additional information on 4-butoxy-N-(furan-2-yl)methyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzamide

Introduction to 4-butoxy-N-(furan-2-yl)methyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 923366-18-1)

4-butoxy-N-(furan-2-yl)methyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzamide, with the CAS number 923366-18-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a butoxy group, a furan ring, and a methanesulfonyl-substituted benzothiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The butoxy group in the compound's structure is known for its lipophilic properties, which can enhance the compound's ability to cross cell membranes and reach intracellular targets. The presence of the furan ring adds to the compound's aromaticity and can influence its interactions with biological receptors. The methanesulfonyl-substituted benzothiazole moiety is particularly noteworthy for its potential to modulate specific biological pathways, making this compound a promising candidate for drug development.

Recent studies have focused on the pharmacological properties of 4-butoxy-N-(furan-2-yl)methyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-butoxy-N-(furan-2-yl)methyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzamide has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a potential candidate for the development of neuroprotective and cardioprotective drugs.

The structural diversity of 4-butoxy-N-(furan-2-yl)methyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzamide also makes it an interesting target for structure-activity relationship (SAR) studies. By modifying different functional groups within the molecule, researchers can fine-tune its pharmacological properties and optimize its therapeutic efficacy. For example, altering the length of the butoxy chain or substituting different groups on the benzothiazole ring can lead to compounds with enhanced potency or improved pharmacokinetic profiles.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-butoxy-N-(furan-2-yl)methyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings are encouraging and pave the way for further clinical development.

In conclusion, 4-butoxy-N-(furan-2-yl)methyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 923366-18-1) is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development in areas such as inflammation, oxidative stress-related diseases, and neuroprotection. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential.

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